Cas no 2248298-29-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]pyridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]pyridine-4-carboxylate
• CAS No: 2248298-29-3
• MF: C₁₈H₁₇N₃O₅
• MW: 355.344684362412
• CID: 6236712
• PubChem ID: 165859252
• Update Time: 2025-10-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248298-29-3
• EN300-6519528
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]pyridine-4-carboxylate

• Inchi： 1S/C18H17N3O5/c1-20(2)9-10-25-15-11-12(7-8-19-15)18(24)26-21-16(22)13-5-3-4-6-14(13)17(21)23/h3-8,11H,9-10H2,1-2H3
• InChI Key： CASRMNHPVKUDTK-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CN=1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)CCN(C)C

Computed Properties

• Exact Mass: 355.11682065g/mol
• Monoisotopic Mass: 355.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]pyridine-4-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]pyridine-4-carboxylate (CAS No. 2248298-29-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]pyridine-4-carboxylate (CAS No. 2248298-29-3) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, combining an isoindole core with a pyridine carboxylate moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and signal transduction modulation.

One of the key features of this compound is its dimethylaminoethoxy side chain, which enhances its solubility and bioavailability. This attribute is critical for its potential use in oral drug formulations, a topic frequently searched by pharmaceutical professionals. The pyridine-4-carboxylate group further contributes to its reactivity, enabling it to interact with various biological targets. Recent studies have highlighted its role in kinase inhibition, a hot topic in cancer research and autoimmune disease treatment.

In the context of AI-driven drug discovery, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]pyridine-4-carboxylate has garnered attention due to its compatibility with machine learning models for predicting drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. This aligns with the growing trend of integrating computational chemistry into early-stage drug development, a frequently searched topic among researchers and developers.

The compound’s isoindole-1,3-dione scaffold is structurally similar to several FDA-approved drugs, which has sparked interest in its potential as a bioisostere. This concept is widely discussed in medicinal chemistry circles, particularly in relation to patent expansion and drug repurposing. Its ability to mimic other pharmacophores while offering improved pharmacokinetics makes it a valuable candidate for further investigation.

From a synthetic chemistry perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]pyridine-4-carboxylate involves multi-step organic reactions, including esterification and amide coupling. These processes are often optimized using green chemistry principles, another trending topic in the scientific community. The compound’s stability under various pH conditions also makes it suitable for formulation studies, a key area of interest for industrial pharmacists.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(dimethylamino)ethoxy]pyridine-4-carboxylate (CAS No. 2248298-29-3) represents a promising candidate for advancing precision medicine and targeted drug delivery. Its multifaceted applications, from kinase inhibitors to computational drug design, position it at the forefront of modern pharmaceutical research. As the demand for innovative therapeutics grows, this compound is likely to play a pivotal role in addressing unmet medical needs.